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Abstract
Diethylaluminum cyanide ((C₂H₅)₂AlCN), a potent and highly reactive organoaluminum reagent,

is invaluable in synthetic organic chemistry, particularly for the hydrocyanation of α,β-

unsaturated ketones. Its utility, however, is matched by its significant hazards, including high

flammability, extreme toxicity, and violent reactivity with water and other protic substances. This

technical guide provides an in-depth overview of the critical safety precautions, handling

procedures, and emergency responses necessary for the safe utilization of diethylaluminum

cyanide in a laboratory setting. It includes detailed experimental protocols for its application,

quantitative hazard data, and visual diagrams to illustrate key workflows and reaction hazards,

serving as an essential resource for professionals in research and drug development.

Introduction
Diethylaluminum cyanide, also known as Nagata's reagent, is a colorless to pale yellow liquid,

typically handled as a solution in solvents like toluene or benzene.[1] Its primary application lies

in the stereoselective conjugate addition of a cyanide group to α,β-unsaturated ketones, a

crucial transformation in the synthesis of complex molecules and pharmaceutical intermediates.

[1][2] The Lewis acidic nature of the aluminum center activates the carbonyl group, facilitating a

nucleophilic attack by the cyanide anion.[2] Despite its synthetic advantages, the inherent risks
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associated with diethylaluminum cyanide demand rigorous safety protocols and a thorough

understanding of its chemical properties. This document aims to consolidate this critical

information into a practical guide for laboratory personnel.

Hazard Identification and Classification
Diethylaluminum cyanide is classified as a highly hazardous substance due to its multiple

reactive and toxic properties. It is crucial to understand these hazards to implement appropriate

safety measures.

GHS Hazard Statements: H225, H300, H310, H311, H315, H330, H336, H361, H373, H410

Signal Word: Danger[3]

Pictograms:

GHS02: Flammable[3]

GHS06: Toxic[3]

GHS09: Environmental Hazard[3]

The primary hazards are summarized in the table below.
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Hazard Type Description

Flammability
Highly flammable liquid and vapor. Vapors can

form explosive mixtures with air.[2]

Toxicity
Fatal if swallowed, inhaled, or in contact with

skin.[1][2] It is a suspected reproductive toxin.

Reactivity

Reacts violently with water, releasing highly

toxic and flammable hydrogen cyanide gas.[2]

Contact with acids also liberates toxic gas.

Incompatible with strong oxidizing agents and

alcohols.[4]

Health Hazards

Causes skin irritation and may cause

drowsiness or dizziness. Prolonged or repeated

exposure may cause organ damage.

Physical and Chemical Properties
A summary of the key physical and chemical properties of diethylaluminum cyanide is provided

in the table below.
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Property Value

Chemical Formula (C₂H₅)₂AlCN[1]

Molar Mass 111.12 g/mol [1]

Appearance
Colorless to pale yellow or dark brown liquid (as

a solution).[1]

Density
0.864 g/mL at 25 °C (for a 1.0 M solution in

toluene).[1]

Boiling Point 162 °C at 0.02 mmHg.[1]

Flash Point 7 °C (closed cup).[3]

Solubility

Soluble in toluene, benzene, hexane, and

isopropyl ether.[1] Reacts violently with water

and is incompatible with protic solvents.[1]

Safe Handling and Storage
Due to its air and moisture sensitivity, all manipulations involving diethylaluminum cyanide must

be conducted under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or

glovebox techniques.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling diethylaluminum cyanide.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile, double-

gloving is recommended).[5] Always inspect

gloves before use and use proper removal

technique.

Eye Protection
Safety goggles and a face shield are required

where there is a potential for splashing.[5]

Skin and Body
A flame-retardant lab coat, long pants, and

closed-toe shoes are essential.[5]

Respiratory

Work must be conducted in a certified chemical

fume hood.[5] In case of inadequate ventilation

or potential for exposure above permissible

limits, a full-face respirator with appropriate

cartridges is necessary.[6]

Storage
Proper storage of diethylaluminum cyanide is critical to prevent accidents.

Storage Condition Requirement

Atmosphere Store under an inert gas (nitrogen or argon).[4]

Temperature
Keep in a cool, dry, and well-ventilated area,

away from heat and sources of ignition.[4]

Container

Containers must be kept tightly closed and

stored upright to prevent leakage.[4] Opened

containers must be carefully resealed.

Incompatibilities
Store separately from acids, strong oxidizing

agents, alcohols, and water.[4]

Experimental Protocols
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The following is a generalized protocol for the hydrocyanation of an α,β-unsaturated ketone

using diethylaluminum cyanide, adapted from established procedures.[4][6]

Materials and Equipment
α,β-unsaturated ketone

Diethylaluminum cyanide solution (e.g., 1.0 M in toluene)

Anhydrous solvent (e.g., toluene, benzene, or tetrahydrofuran)

Quenching solution (e.g., methanol, followed by aqueous acid like HCl)

Schlenk flasks and other appropriate oven-dried glassware

Magnetic stirrer and stir bars

Inert gas supply (nitrogen or argon) with a manifold (Schlenk line)

Syringes and needles for liquid transfers

Step-by-Step Procedure
Preparation: Assemble the reaction apparatus (e.g., a two-necked round-bottom flask with a

magnetic stir bar, septum, and condenser connected to a Schlenk line) and dry it thoroughly

under vacuum while heating. Allow the apparatus to cool to room temperature under an inert

atmosphere.

Reaction Setup: Dissolve the α,β-unsaturated ketone in the anhydrous solvent in the reaction

flask under an inert atmosphere.

Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C) using an

ice-water or dry ice-acetone bath.

Addition of Reagent: Slowly add the diethylaluminum cyanide solution to the stirred solution

of the ketone via syringe. The addition should be dropwise to control the reaction exotherm.
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Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or another suitable analytical method.

Quenching: Once the reaction is complete, slowly and carefully quench the reaction by

adding a protic solvent (e.g., methanol) at low temperature. This should be followed by the

addition of an aqueous acid solution to hydrolyze the aluminum intermediates.

Workup: Transfer the mixture to a separatory funnel, and extract the product with an

appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with water and

brine, then dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Purification: After removing the drying agent by filtration, concentrate the organic phase

under reduced pressure. Purify the crude product by column chromatography, distillation, or

recrystallization.

Preparation Reaction Workup & Purification

Dry Glassware Inert Atmosphere Dissolve Ketone Cool Mixture Add (C2H5)2AlCN Monitor Reaction Quench Reaction Extraction Drying Purification

Click to download full resolution via product page

Caption: Experimental workflow for hydrocyanation.

Reactivity and Toxicological Profile
Chemical Reactivity
The primary hazard associated with diethylaluminum cyanide's reactivity is its violent reaction

with water and other protic substances, which generates hydrogen cyanide gas. This reaction

is highly exothermic and can lead to a rapid increase in pressure and temperature, potentially

causing container rupture. Contact with acids also results in the immediate evolution of

hydrogen cyanide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1591682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diethylaluminum Cyanide
((C2H5)2AlCN)

Hydrogen Cyanide (HCN)
(Highly Toxic Gas)

Reacts Violently

Ethane (C2H6)
(Flammable Gas)

Reacts

Aluminum Hydroxide

Forms

Fire/Explosion

Can Cause

Water (H2O) Acids (H+) Strong Oxidizers

Click to download full resolution via product page

Caption: Diethylaluminum cyanide reaction hazards.

Toxicological Mechanism
The toxicity of diethylaluminum cyanide is primarily attributed to the cyanide ion. Upon

absorption into the body, cyanide binds to the ferric (Fe³⁺) ion in cytochrome c oxidase, an

essential enzyme in the mitochondrial electron transport chain.[7][8] This binding inhibits the

enzyme, effectively halting aerobic respiration and preventing cells from utilizing oxygen.[8] The

resulting cellular hypoxia leads to a rapid onset of symptoms, including headache, dizziness,

nausea, and in severe cases, seizures, coma, and death.[5][7]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

diethylaluminum cyanide.

Spills
Evacuate: Immediately evacuate the area of all non-essential personnel.

Isolate: Isolate the spill area and remove all ignition sources.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with a dry, inert material such as sand or

vermiculite. Do not use water or combustible materials.
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Cleanup: Place the absorbent material in a sealed container for hazardous waste disposal.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by thorough

washing. All cleaning materials must be treated as hazardous waste.

Fire
Extinguishing Media: Use a dry chemical powder, soda ash, or lime to extinguish the fire. DO

NOT USE WATER, FOAM, or HALOGENATED AGENTS.[7]

Evacuation: Evacuate the area immediately.

Firefighter Safety: Firefighters should wear self-contained breathing apparatus and full

protective gear.

First Aid
Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[4]

Waste Disposal
All waste containing diethylaluminum cyanide or its reaction byproducts must be treated as

hazardous waste. This includes unused reagent, reaction mixtures, contaminated solvents, and

cleaning materials. Waste should be collected in clearly labeled, sealed containers and

disposed of through an accredited hazardous waste management service, in accordance with

local, state, and federal regulations.
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Conclusion
Diethylaluminum cyanide is a powerful reagent with significant utility in organic synthesis.

However, its hazardous properties necessitate a comprehensive and rigorously enforced safety

protocol. By understanding its reactivity and toxicity, implementing proper handling and storage

procedures, and being prepared for emergencies, researchers can safely harness the synthetic

capabilities of this valuable compound. This guide serves as a foundational resource, and it is

imperative that all users supplement this information with institution-specific safety training and

a thorough review of the most current Safety Data Sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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